4-Amino-1-(2-hydroxy-ethoxymethyl)-1H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile

Specification

• CAS No.: 120386-07-4
• Molecular Formula: C10H11N5O2
• Molecular Weight: 233.23 g/mol
• IUPAC Name: 1-(2-hydroxyethoxymethyl)-4-imino-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• Standard InChI: InChI=1S/C10H11N5O2/c11-3-7-4-13-10-8(7)9(12)14-5-15(10)6-17-2-1-16/h4-5,12-13,16H,1-2,6H2
• Standard InChI Key: XDEKLCCLBMTSEI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N1)N(C=NC2=N)COCCO)C#N

Introduction

Chemical Identity and Structural Features

Physicochemical Properties

While experimental data on solubility, melting point, and stability are unavailable, computational predictions based on the structure suggest moderate hydrophilicity due to the hydroxyl and cyano groups. The LogP value (partition coefficient) is estimated at 0.89, indicating balanced lipophilicity suitable for cellular permeability. The molecule’s polar surface area (PSA) of 115 Ų aligns with parameters typical for compounds capable of crossing biological membranes while retaining solubility in aqueous media.

Synthesis and Structural Elucidation

Synthetic Pathways

Pyrrolopyrimidine derivatives are generally synthesized through multi-step protocols involving cyclocondensation, nucleophilic substitution, and functional group interconversions. For 4-amino-1-(2-hydroxy-ethoxymethyl)-1H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile, a plausible route involves:

• Core Formation: Condensation of 4-aminopyrrole-3-carbonitrile with a pyrimidine precursor under acidic conditions to construct the bicyclic system.

• Alkylation: Introduction of the 2-hydroxyethoxymethyl group via nucleophilic substitution using 2-(chloromethoxy)ethanol in the presence of a base like potassium carbonate.

• Purification: Chromatographic isolation using silica gel or reverse-phase HPLC to achieve >95% purity.

Research Gaps and Future Directions

Priority Investigations

• Pharmacokinetic Profiling: Assess absorption, distribution, metabolism, and excretion (ADME) properties in vitro.

• Target Identification: Screen against kinase panels and viral polymerases to identify molecular targets.

• Structure-Activity Relationships (SAR): Modify the hydroxyethoxymethyl and cyano groups to optimize potency and selectivity.

Clinical Translation Challenges

• Synthetic Scalability: Current routes may require optimization for gram-scale production.

• Toxicology: Preliminary acute toxicity studies in rodent models are needed to establish safety margins.